4-(Difluoromethyl)-3-methoxybenzoic Acid

• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• IUPAC Name: 4-(difluoromethyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C9H8F2O3/c1-14-7-4-5(9(12)13)2-3-6(7)8(10)11/h2-4,8H,1H3,(H,12,13)
• InChI Key: ZMYRDXLQVKCNFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C(F)F

Description

4-(Difluoromethyl)-3-methoxybenzoic Acid is an organic compound that features a difluoromethyl group and a methoxy group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of difluoromethylation reagents to introduce the difluoromethyl group onto a pre-functionalized benzoic acid . The methoxy group can be introduced through methylation reactions using reagents such as methyl iodide in the presence of a base .

Industrial Production Methods

Industrial production of 4-(Difluoromethyl)-3-methoxybenzoic Acid may involve continuous flow processes to ensure efficient and scalable synthesis. These processes often utilize metal-based catalysts to facilitate the difluoromethylation and methylation steps .

Chemical Reactions Analysis

Types of Reactions

4-(Difluoromethyl)-3-methoxybenzoic Acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The methoxy and difluoromethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or aldehydes .

Scientific Research Applications

4-(Difluoromethyl)-3-methoxybenzoic Acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the development of agrochemicals and other industrial chemicals.

Comparison with Similar Compounds

Similar Compounds

3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid: Used in the synthesis of succinate dehydrogenase inhibitors.

4-Fluoromethylbenzoic Acid: Similar structure but with a single fluorine atom instead of a difluoromethyl group.

Uniqueness

4-(Difluoromethyl)-3-methoxybenzoic Acid is unique due to the presence of both the difluoromethyl and methoxy groups, which can enhance its chemical reactivity and binding affinity in various applications. This combination of functional groups makes it a valuable compound in research and industrial applications .